![molecular formula C5H11NO3S B1431938 4-Methoxy-1,1-dioxothiolan-3-amine CAS No. 1785763-46-3](/img/structure/B1431938.png)
4-Methoxy-1,1-dioxothiolan-3-amine
Overview
Description
4-Methoxy-1,1-dioxothiolan-3-amine (4-MDA) is an organic compound with a variety of applications in scientific research. It is a cyclic thioether amine that can be synthesized in the laboratory and is used as a building block for the synthesis of other compounds. It has been used in a variety of research applications, including in vitro and in vivo studies, and has a wide range of biochemical and physiological effects. This article will discuss the synthesis method, research applications, mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, advantages and limitations for lab experiments, and future directions for the use of 4-MDA.
Scientific Research Applications
Cardiovascular Disease Treatment
4-Methoxy-1,1-dioxothiolan-3-amine: derivatives have been synthesized and evaluated for their potential in treating cardiovascular diseases. These compounds have shown promising anti-platelet aggregation activities , which is crucial in preventing thrombosis, a leading cause of heart attacks and strokes . The synthesized compounds, specifically 4-methoxy-1,3-phthalamidesamides and 4-methoxy-1,3-benzenedisulfon-amides , exhibited higher inhibition rates of platelet aggregation compared to traditional drugs like aspirin and picotamide .
Fungicide Development
Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate: , a derivative of 4-Methoxy-1,1-dioxothiolan-3-amine , has been identified as an effective fungicide with selective action . This application is particularly relevant in agriculture, where controlling fungal diseases is crucial for crop protection and yield.
Organic Synthesis
The compound is used in organic synthesis, particularly in the synthesis of heterocycles, which are a core structure in many pharmaceuticals . The ability to create diverse heterocyclic compounds can lead to the discovery of new drugs with various therapeutic effects.
Drug Discovery
The compound’s role in the synthesis of novel pharmaceuticals cannot be overstated. Its derivatives have been used to create compounds with potential therapeutic applications, such as anti-platelet drugs . This opens up possibilities for the treatment of diseases that currently have limited options.
Mechanism of Action
In general, the mechanism of action of a compound depends on its chemical structure and the biological target it interacts with. The compound can act as an agonist or antagonist, binding to a specific receptor or enzyme and modulating its activity . The biochemical pathways affected by the compound will depend on the specific biological target and the role of this target in cellular processes .
The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and efficacy. Factors such as the compound’s solubility, stability, and permeability can affect its absorption and distribution in the body .
The result of the compound’s action at the molecular and cellular level can vary widely, from the modulation of signal transduction pathways to the inhibition of enzyme activity . The specific effects will depend on the compound’s mechanism of action and the biological context in which it is acting .
Finally, the action environment, including factors such as pH, temperature, and the presence of other molecules, can influence the compound’s action, efficacy, and stability . For example, certain compounds may be more stable and effective in acidic environments, while others may require a neutral or basic pH .
properties
IUPAC Name |
4-methoxy-1,1-dioxothiolan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3S/c1-9-5-3-10(7,8)2-4(5)6/h4-5H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCPQFSZQKZLLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CS(=O)(=O)CC1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201221932 | |
Record name | 3-Thiophenamine, tetrahydro-4-methoxy-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1785763-46-3 | |
Record name | 3-Thiophenamine, tetrahydro-4-methoxy-, 1,1-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1785763-46-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Thiophenamine, tetrahydro-4-methoxy-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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